Cas no 76354-12-6 (1-Bromo-3-(methylsulfanyl)methylbenzene)
76354-12-6 structure
Product Name:1-Bromo-3-(methylsulfanyl)methylbenzene
CAS No:76354-12-6
Molecular Formula:C8H9SBr
Molecular Weight:217.126
MDL:MFCD14644218
CID:2195115
PubChem ID:12587516
1-Bromo-3-(methylsulfanyl)methylbenzene Properties
Names and Identifiers
-
- 1-Bromo-3-(methylsulfonylmethyl)benzene
- BDA35412
- 3-bromobenzyl methyl sulfide
- W10420
- SY145848
- Z17129082
- MFCD14644218
- SCHEMBL514684
- CS-0037537
- AS-64697
- EN300-118551
- Benzene, 1-bromo-3-[(methylthio)methyl]-
- AKOS008903005
- 1-bromo-3-methylsulfanylmethyl-benzene
- 76354-12-6
- IAYANMBFMSHEHV-UHFFFAOYSA-N
- (3-Bromobenzyl)(methyl)sulfane
- 1-bromo-3-[(methylsulfanyl)methyl]benzene
- 1-bromo-3-(methylsulfanylmethyl)benzene
-
- MDL： MFCD14644218
- InChIKey： IAYANMBFMSHEHV-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H9BrS/c1-10-6-7-3-2-4-8(9)5-7/h2-5H,6H2,1H3
- SMILES： CSCC1=CC(=CC=C1)Br
Computed Properties
- Exact Mass: 215.96083g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 2
- Monoisotopic Mass: 215.96083g/mol
- Heavy Atom Count: 10
- Complexity: 95.3
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 25.3Ų
1-Bromo-3-(methylsulfanyl)methylbenzene Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00ID71-100mg |
Benzene, 1-bromo-3-[(methylthio)methyl]- |
76354-12-6 | 95% | 100mg |
$240.00 | 2025-02-28 | |
| A2B Chem LLC | AI56109-100mg |
1-Bromo-3-[(methylsulfanyl)methyl]benzene |
76354-12-6 | 96% | 100mg |
$131.00 | 2024-04-19 | |
| Aaron | AR00IDFD-100mg |
1-Bromo-3-[(methylsulfanyl)methyl]benzene |
76354-12-6 | 96% | 100mg |
$502.00 | 2025-02-28 | |
| abcr | AB435344-1 g |
3-Bromobenzyl methyl sulfide |
76354-12-6 | 1g |
€512.40 | 2023-06-16 | ||
| Ambeed | A984311-5g |
1-BRomo-3-[(Methylsulfanyl)Methyl]Benzene |
76354-12-6 | 95% | 5g |
$2386.0 | ||
| Enamine | EN300-118551-0.05g |
1-bromo-3-[(methylsulfanyl)methyl]benzene |
76354-12-6 | 95% | 0.05g |
$70.0 | 2023-11-13 | |
| eNovation Chemicals LLC | D767017-100mg |
Benzene, 1-bromo-3-[(methylthio)methyl]- |
76354-12-6 | 95% | 100mg |
$210 | ||
| TRC | B814870-25mg |
1-Bromo-3-[(methylsulfanyl)methyl]benzene |
76354-12-6 | 25mg |
$ 70.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1108177-50mg |
1-Bromo-3-(methylsulfanylmethyl)benzene |
76354-12-6 | 95% | 50mg |
￥1764.00 | 2024-07-28 |
1-Bromo-3-(methylsulfanyl)methylbenzene Related Literature
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Manfredi Caruso,Massimo Cametti,Kari Rissanen New J. Chem., 2021,45, 12448-12452
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Yongshuang Li,Yingxin Chen,Huigui Fang,Jingchao Shi,Yichen Xue,Rongjie Ma,Jingtao Zhou,Ni Yao,Jian Zhang,Xuefeng Zhang Nanoscale, 2024,16, 180-187
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Ganesan Balasundaram,Thomas J. Webster J. Mater. Chem., 2006,16, 3737-3745
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Zuolong Yu,Weifeng Fan,Gongchang Peng,Meizhen Qu RSC Adv., 2015,5, 90041-90048
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Zhiqiang Zheng,Haixia Ye,Juan Wang,Taoye Zhang,Qingliang You,Haohuan Li,Rongxiang He,Weiying Zhang,Yiping Cao J. Mater. Chem. B, 2017,5, 7014-7017
-
Nurlailiatul Machmudah,Putri Indrawasih,Musbahu A. Ahmad,Jia-yaw Chang RSC Adv., 2022,12, 32328-32337
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:76354-12-6)1-Bromo-3-(methylsulfanyl)methylbenzene
Purity:99%
Quantity:5g
Price($):2147.0